Cas no 2229530-00-9 (methyl 4-(2-bromoethyl)-2-methylbenzoate)

• Product Name: methyl 4-(2-bromoethyl)-2-methylbenzoate
• CAS No: 2229530-00-9
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• CID: 5946333
• PubChem ID: 165679580
• Update Time: 2025-05-26

methyl 4-(2-bromoethyl)-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(2-bromoethyl)-2-methylbenzoate
• EN300-1917387
• 2229530-00-9

• Inchi： 1S/C11H13BrO2/c1-8-7-9(5-6-12)3-4-10(8)11(13)14-2/h3-4,7H,5-6H2,1-2H3
• InChI Key： FUXSBLPQPMAIRE-UHFFFAOYSA-N
• SMILES： BrCCC1C=CC(C(=O)OC)=C(C)C=1

Computed Properties

• Exact Mass: 256.00989g/mol
• Monoisotopic Mass: 256.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Additional information on methyl 4-(2-bromoethyl)-2-methylbenzoate

Methyl 4-(2-bromoethyl)-2-methylbenzoate (CAS No. 2229530-00-9): An Overview of Its Synthesis, Properties, and Applications

Methyl 4-(2-bromoethyl)-2-methylbenzoate (CAS No. 2229530-00-9) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a bromoethyl group and a methylbenzoate moiety. The combination of these functional groups imparts specific chemical and physical properties that make it a valuable intermediate in various synthetic pathways.

The synthesis of methyl 4-(2-bromoethyl)-2-methylbenzoate typically involves a multi-step process. One common approach is the bromination of 4-ethenyl-2-methylbenzoic acid followed by esterification with methanol. This method has been well-documented in the literature and is known for its high yield and purity. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic routes, such as the use of microwave-assisted reactions and catalytic systems that minimize waste and energy consumption.

In terms of its physical properties, methyl 4-(2-bromoethyl)-2-methylbenzoate is a colorless to pale yellow liquid at room temperature. It is soluble in common organic solvents such as dichloromethane, ethanol, and acetone but has limited solubility in water. The compound exhibits a boiling point of approximately 180°C at reduced pressure, making it suitable for distillation under vacuum conditions. Its melting point is around -15°C, which contributes to its stability and ease of handling in laboratory settings.

The chemical reactivity of methyl 4-(2-bromoethyl)-2-methylbenzoate is primarily driven by the presence of the bromo group, which can undergo various nucleophilic substitution reactions (SN1 and SN2) and elimination reactions (E1 and E2). This reactivity makes it an excellent starting material for the synthesis of more complex molecules, including pharmaceuticals, agrochemicals, and polymers. For instance, the bromo group can be readily displaced by nucleophiles such as amines, thiols, or alcohols to form substituted derivatives with diverse functionalities.

In the context of pharmaceutical research, methyl 4-(2-bromoethyl)-2-methylbenzoate has shown promise as an intermediate in the synthesis of potential drug candidates. Recent studies have explored its use in the development of novel anticancer agents and antiviral compounds. For example, researchers at the University of California have reported the synthesis of a series of benzamide derivatives from this compound that exhibit potent antiproliferative activity against various cancer cell lines. These findings highlight the potential therapeutic applications of methyl 4-(2-bromoethyl)-2-methylbenzoate and its derivatives.

Beyond pharmaceuticals, methyl 4-(2-bromoethyl)-2-methylbenzoate has also found applications in materials science. Its ability to undergo polymerization reactions makes it a valuable monomer for the synthesis of functional polymers with tailored properties. These polymers can be used in a wide range of applications, including coatings, adhesives, and electronic materials. For instance, researchers at MIT have developed a series of copolymers derived from this compound that exhibit excellent thermal stability and mechanical strength.

The environmental impact of methyl 4-(2-bromoethyl)-2-methylbenzoate is another important consideration. While it is not classified as a hazardous substance under current regulations, its production and use should still adhere to best practices for environmental stewardship. This includes minimizing waste generation during synthesis, ensuring proper disposal methods for any by-products or waste streams, and conducting thorough risk assessments to evaluate potential ecological impacts.

In conclusion, methyl 4-(2-bromoethyl)-2-methylbenzoate (CAS No. 2229530-00-9) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an invaluable intermediate in organic synthesis, pharmaceutical research, and materials science. As research continues to advance in these fields, it is likely that new applications for this compound will be discovered, further expanding its utility and importance.